Cas no 146431-20-1 (Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-)

• Product Name: Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-
• CAS No: 146431-20-1
• MF: C₈H₃BrF₄S
• MW: 287.07203412056
• MDL: MFCD08457473
• CID: 105221
• PubChem ID: 15740009
• Update Time: 2025-06-09

Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-
• 5-bromo-2,2,3,3-tetrafluoro-1-benzothiophene
• PC2467
• 5-BROMO-2,2,3,3-TETRAFLUORO-2,3-DIHYDROBENZO[B]THIOPHENE 98
• 146431-20-1
• AKOS025312319
• DTXSID20577749
• Benzo[b]thiophene, 5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-
• 5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1-benzothiophene
• A808507
• 5-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]thiophene
• MFCD08457473
• 5-bromo-2,2,3,3-tetrafluoro-benzothiophene
• 5-Bromo-2,2,3,3-tetrafluoro-2,3-dihydro-benzo[b]thiophene
• 5-Bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]thiophene 98%

• MDL： MFCD08457473
• Inchi： 1S/C8H3BrF4S/c9-4-1-2-6-5(3-4)7(10,11)8(12,13)14-6/h1-3H
• InChI Key： YWTXBWOPVHEDLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(F)(F)S2)(F)F

Computed Properties

• Exact Mass: 285.90700
• Monoisotopic Mass: 285.90750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.88
• Boiling Point: 231.4°C at 760 mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.572
• PSA: 25.30000
• LogP: 4.23940

Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-

Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro: A Comprehensive Overview in Modern Chemical Research

Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro is a compound of significant interest in the field of pharmaceutical chemistry and materials science. Its unique structural features, characterized by a fused benzo[b]thiophene core with bromine and fluorine substituents, make it a versatile building block for the synthesis of advanced materials and bioactive molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in cutting-edge research.

The molecular structure of Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro encompasses a benzo[b]thiophene scaffold substituted with a bromine atom at the 5-position and tetrafluoroalkyl groups at the 2- and 3-positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro has garnered attention for its role in the development of novel organic electronic materials. The electron-withdrawing nature of the tetrafluoroalkyl groups influences the molecule's charge transport properties, making it suitable for applications in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported its incorporation into π-conjugated systems to improve device performance in flexible electronics.

The synthesis of Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro involves multi-step organic reactions that require precise control over reaction conditions. A common synthetic route includes the bromination of a pre-formed benzo[b]thiophene derivative followed by selective fluorination using fluorinating agents such as Selectfluor or hydrogen fluoride-pyridine complexes. The tetrafluoroalkyl group is typically introduced via cross-coupling reactions or direct fluorination techniques. Advanced catalytic methods have been explored to enhance yield and selectivity in these transformations.

One of the most compelling aspects of Benzo[b]thiophene,5-bromo-2,2,3,3-tetrafluoro-2,3-dihydro is its utility as a precursor in medicinal chemistry. The bromine atom serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups onto the benzo[b]thiophene core. Such modifications have led to the discovery of novel compounds with potential biological activity.

In drug discovery pipelines, Benzo[b]thiophene derivatives, including this specific compound with its unique substituents (bromo,tetrafluoro) have been investigated for their interactions with biological targets. Computational studies have suggested that these molecules can modulate enzyme activity and receptor binding through their rigid aromatic structure and electron-deficient nature. Preliminary experimental data support these predictions by demonstrating inhibitory effects on certain therapeutic targets.

The impact of fluorine substitution on pharmaceutical compounds is well-documented. In Benzo[b]thiophene derivatives, fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This has led to their incorporation into drug candidates targeting neurological disorders and cancer. For instance, analogs of this compound have shown promise in preclinical studies as inhibitors of kinases involved in tumor growth.

The field of materials science has also benefited from the versatility of Benzo[b]thiophene derivatives. Beyond organic electronics mentioned earlier,
these compounds are being explored for their potential in photovoltaic cells due to their ability to absorb visible light efficiently.
The electron-deficient system allows for tunable band gaps
which can be optimized for maximum solar energy conversion.
Additionally,
the rigidity provided by the fused ring system makes them suitable candidates
for use as ligands in metal-organic frameworks (MOFs).
These MOFs have applications ranging from gas storage to catalysis.

The growing interest in sustainable chemistry has prompted researchers to develop greener synthetic routes for producing complex molecules like Benzo[b]thiophene derivatives. Catalytic methods that minimize waste and reduce energy consumption are being prioritized.
For example,
catalytic fluorination processes
that utilize electrochemical or photochemical activation
are being investigated as alternatives to traditional halogenation methods.
Such advancements align with global efforts
to make chemical synthesis more environmentally friendly.

In conclusion,
Benzo[b]thiophene derivatives,
including this specific compound with its unique substituents (
bromo,
tetrafluoro,
dihydro)
represent a fascinating intersection
of pharmaceutical chemistry,
materials science,
and sustainable chemistry.
Their diverse applications
from drug development